Cas no 911372-77-5 ((1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride)

• Product Name: (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• CAS No: 911372-77-5
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD22392661
• CID: 4659420
• PubChem ID: 131887349
• Update Time: 2025-06-14

(1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (r)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• 1-Naphthalenamine, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride, (1R)- (9CI)
• (1r)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• Y11202
• (R)-6-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE HCL
• 911372-77-5
• (r)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
• MFCD22392661
• AS-71690
• AKOS037646958

• MDL： MFCD22392661
• Inchi： 1S/C11H15NO.ClH/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12;/h5-7,11H,2-4,12H2,1H3;1H/t11-;/m1./s1
• InChI Key： DGIFWWPVOFOTLY-RFVHGSKJSA-N
• SMILES： N[C@@H]1CCCC2C=C(C=CC1=2)OC.Cl

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride

Recent Advances in the Study of (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS: 911372-77-5)

The compound (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride (CAS: 911372-77-5) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its tetrahydronaphthalene backbone and methoxy substitution, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential pharmacological properties.

Recent studies have focused on the optimization of synthetic routes for this compound, with particular emphasis on enantioselective synthesis methods. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric hydrogenation approach that achieved excellent enantiomeric excess (>99%) and high yield (92%) for the production of (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine. The hydrochloride salt form (911372-77-5) was found to exhibit superior stability and solubility properties compared to the free base, making it more suitable for pharmaceutical applications.

In pharmacological research, this compound has shown promise as a building block for serotonin receptor modulators. Structure-activity relationship studies published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine exhibit selective binding affinity for 5-HT1A receptors, with potential applications in the treatment of neurological disorders. The hydrochloride salt form (911372-77-5) was particularly noted for its improved bioavailability in preclinical models.

Analytical characterization of 911372-77-5 has advanced significantly, with recent work employing high-resolution mass spectrometry and X-ray crystallography to elucidate its precise molecular structure and solid-state properties. These studies have provided valuable insights into the compound's conformational preferences and intermolecular interactions, which are crucial for understanding its behavior in biological systems and during formulation development.

The safety profile of (1R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride has been evaluated in recent toxicological studies. A 2024 report in Regulatory Toxicology and Pharmacology presented data from comprehensive in vitro and in vivo assessments, concluding that the compound shows favorable toxicity profiles at therapeutic dose ranges, with no significant genotoxic or cytotoxic effects observed in standard assays.

Looking forward, researchers anticipate that 911372-77-5 will play an increasingly important role in drug discovery programs, particularly in the development of central nervous system-targeted therapeutics. Current investigations are exploring its utility as a precursor for novel antidepressant and anxiolytic agents, with several patent applications filed in the past year describing innovative derivatives based on this chemical scaffold.